Cas no 500903-63-9 (1-Propen-1-amine, 1-chloro-N,2-dimethyl-)

• Product Name: 1-Propen-1-amine, 1-chloro-N,2-dimethyl-
• CAS No: 500903-63-9
• MF: C₅H₁₀ClN
• MW: 119.592600345612
• CID: 1546261
• PubChem ID: 86211686
• Update Time: 2025-04-21

1-Propen-1-amine, 1-chloro-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propen-1-amine, 1-chloro-N,2-dimethyl-
• 500903-63-9
• SCHEMBL4887958
• 1-Chloro-N,2-dimethyl-1-propen-1-amine
• DB-211196

• Inchi： 1S/C5H10ClN/c1-4(2)5(6)7-3/h7H,1-3H3
• InChI Key： WMEKCNWTGPTJMQ-UHFFFAOYSA-N
• SMILES： Cl/C(=C(/C)\C)/NC

Computed Properties

• Exact Mass: 119.0503
• Monoisotopic Mass: 119.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 82.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03